8-(benzylsulfanyl)-7-ethyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione

Specification

• CAS No.: 303970-02-7
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.38
• IUPAC Name: 8-benzylsulfanyl-7-ethyl-3-methylpurine-2,6-dione
• Standard InChI: InChI=1S/C15H16N4O2S/c1-3-19-11-12(18(2)14(21)17-13(11)20)16-15(19)22-9-10-7-5-4-6-8-10/h4-8H,3,9H2,1-2H3,(H,17,20,21)
• Standard InChI Key: FTJWLLBKZHBSLU-UHFFFAOYSA-N
• SMILES: CCN1C2=C(N=C1SCC3=CC=CC=C3)N(C(=O)NC2=O)C

Introduction

The compound 8-(benzylsulfanyl)-7-ethyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a member of the purine family, which includes a wide range of biologically active molecules. Purines are crucial in various biological processes, including DNA and RNA synthesis, and they play significant roles in metabolism and signaling pathways. This specific compound, with its benzylsulfanyl and ethyl substitutions, is of interest due to its potential pharmacological properties.

Synthesis Methods

The synthesis of 8-(benzylsulfanyl)-7-ethyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione typically involves a multi-step process starting from simpler purine derivatives. A common approach might include the alkylation of a purine base followed by the introduction of the benzylsulfanyl group. Detailed synthesis protocols often involve the use of cesium carbonate or similar bases to facilitate nucleophilic substitution reactions.

Research Findings and Future Directions

Research on purine derivatives often focuses on their potential therapeutic applications. For 8-(benzylsulfanyl)-7-ethyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione, future studies could explore its pharmacokinetic properties, toxicity profiles, and efficacy in preclinical models. The development of new synthesis methods or analogs with improved properties could also be an area of interest.

Given the lack of specific data on this compound in the provided sources, further investigation into its chemical and biological properties is necessary to fully understand its potential applications.